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For Researchers, Scientists, and Drug Development Professionals

Introduction
Flonoltinib is a potent and selective dual inhibitor of Janus kinase 2 (JAK2) and FMS-like

tyrosine kinase 3 (FLT3).[1][2] It has demonstrated significant anti-proliferative activity in

various cancer cell lines and animal models, making it a compound of interest for research in

oncology and inflammatory diseases.[1][3] These application notes provide detailed protocols

for the solubilization and preparation of Flonoltinib for use in cell culture experiments, along

with a summary of its solubility and a diagram of its targeted signaling pathways.
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Solvent Concentration Remarks

DMSO 94 mg/mL (201.03 mM)

Use fresh, anhydrous DMSO

as it is hygroscopic, which can

reduce solubility.[4]

DMSO 20 mg/mL (42.77 mM)
Sonication is recommended to

aid dissolution.[5]

Ethanol 6 mg/mL

Water Insoluble

Flonoltinib TFA

(Trifluoroacetate salt)

Water 33.33 mg/mL (57.31 mM)
Requires sonication to

dissolve.

Table 2: In Vitro Inhibitory Activity of Flonoltinib
Target IC₅₀ (nM)

JAK2 0.7 - 0.8

JAK2 (V617F) 1.4

FLT3 4 - 15

JAK1 26

JAK3 39

IC₅₀ values represent the concentration of an inhibitor that is required for 50% inhibition of the

target enzyme's activity in vitro.[1][6]

Experimental Protocols
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This protocol describes the preparation of a high-concentration stock solution of Flonoltinib in

dimethyl sulfoxide (DMSO).

Materials:

Flonoltinib powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile filter tips

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing Flonoltinib: Accurately weigh the desired amount of Flonoltinib powder.

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the Flonoltinib powder to achieve the

desired stock concentration (e.g., 10 mM or 20 mM).

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10

minutes.[5]

Sterilization (Optional): If required, sterilize the stock solution by filtering it through a 0.22 µm

syringe filter compatible with DMSO.

Aliquoting and Storage:
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Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles and exposure to light.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell
Culture
This protocol details the dilution of the Flonoltinib DMSO stock solution to final working

concentrations for treating cells in culture.

Materials:

Flonoltinib stock solution (from Protocol 1)

Complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Calibrated pipettes and sterile filter tips

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the Flonoltinib stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To minimize the final DMSO

concentration and improve accuracy, perform an intermediate dilution of the stock solution in

complete cell culture medium. For example, dilute a 10 mM stock solution 1:100 in media to

create a 100 µM intermediate solution.

Final Dilution:

Add the appropriate volume of the stock or intermediate solution to the cell culture medium

to achieve the desired final concentration for your experiment.
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Important: The final concentration of DMSO in the cell culture medium should be kept as

low as possible, typically below 0.5%, to avoid solvent-induced cytotoxicity.[7] It is

recommended to keep the final DMSO concentration at or below 0.1% for sensitive cell

lines.[7][8]

A vehicle control (medium with the same final concentration of DMSO) should always be

included in your experiments.

Application to Cells: Gently mix the medium containing the final concentration of Flonoltinib
and add it to your cell cultures.
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Caption: Experimental workflow for preparing Flonoltinib solutions.
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Caption: Flonoltinib inhibits JAK/STAT and FLT3 signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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